Cas no 1537550-29-0 (2-cyanopyridine-3-sulfonamide)

• Product Name: 2-cyanopyridine-3-sulfonamide
• CAS No: 1537550-29-0
• MF: C₆H₅N₃O₂S
• MW: 183.187799215317
• CID: 4604641
• PubChem ID: 81599663
• Update Time: 2025-06-10

2-cyanopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-cyanopyridine-3-sulfonamide

• Inchi： 1S/C6H5N3O2S/c7-4-5-6(12(8,10)11)2-1-3-9-5/h1-3H,(H2,8,10,11)
• InChI Key： NPUOFVWWYNEZCB-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1S(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-cyanopyridine-3-sulfonamide

Introduction to 2-cyanopyridine-3-sulfonamide (CAS No. 1537550-29-0)

2-cyanopyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1537550-29-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by a nitrogen-containing aromatic ring system, which is a common structural motif in many biologically active molecules. The presence of both a cyano group and a sulfonamide moiety in its molecular structure endows it with unique chemical properties and potential applications in drug discovery and development.

The molecular structure of 2-cyanopyridine-3-sulfonamide consists of a pyridine core substituted at the 2-position with a cyano group (-CN) and at the 3-position with a sulfonamide group (-SO₂NH₂). This arrangement creates a molecule with distinct electronic and steric characteristics, making it a versatile scaffold for further chemical modifications and functionalization. The cyano group, being electron-withdrawing, influences the electronic distribution of the pyridine ring, while the sulfonamide group introduces polarity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-cyanopyridine-3-sulfonamide and its derivatives. The compound's structural features suggest that it may exhibit interactions with various biological receptors and enzymes, making it a promising candidate for therapeutic applications. Preliminary studies have indicated that derivatives of this compound may possess properties relevant to neurological disorders, inflammatory conditions, and other metabolic diseases. These findings have spurred further research into optimizing its chemical structure to enhance bioactivity and reduce potential side effects.

One of the most compelling aspects of 2-cyanopyridine-3-sulfonamide is its flexibility as a pharmacophore. The pyridine ring can be further modified at various positions to introduce additional functional groups, allowing for the creation of libraries of compounds with tailored biological activities. For instance, substituents such as halogens, alkyl groups, or aryl rings can be incorporated to modulate binding affinity and selectivity. This modular approach has been successfully applied in high-throughput screening programs to identify novel lead compounds for drug development.

The sulfonamide moiety in 2-cyanopyridine-3-sulfonamide is particularly noteworthy due to its widespread presence in bioactive molecules. Sulfonamides are known for their ability to form stable hydrogen bonds with biological targets, which enhances binding affinity and specificity. This property has been exploited in the design of antibiotics, anti-inflammatory drugs, and even antiviral agents. By incorporating a sulfonamide group into a pyridine scaffold, researchers can leverage these interactions to develop new therapeutic agents with improved efficacy.

Recent advancements in computational chemistry have also facilitated the study of 2-cyanopyridine-3-sulfonamide and its derivatives. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity. These predictions can then be validated through experimental studies, accelerating the drug discovery process. By integrating computational methods with traditional wet chemistry approaches, scientists can more efficiently explore the pharmacological potential of this class of compounds.

In addition to its pharmaceutical applications, 2-cyanopyridine-3-sulfonamide has shown promise in materials science and industrial chemistry. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The compound's ability to participate in π-stacking interactions also makes it useful as a building block for designing supramolecular assemblies and functional materials.

The synthesis of 2-cyanopyridine-3-sulfonamide presents both challenges and opportunities for synthetic chemists. While there are established methods for constructing pyridine derivatives, introducing both a cyano group and a sulfonamide group in high yield requires careful optimization of reaction conditions. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. These improvements have also opened up new avenues for exploring its derivatives through combinatorial chemistry and parallel synthesis.

As our understanding of biological systems continues to evolve, so does our appreciation for the complexity of small molecules like 2-cyanopyridine-3-sulfonamide. The integration of genomics, proteomics, and metabolomics data has provided new insights into how these compounds interact with biological targets at multiple levels. This holistic approach is essential for developing drugs that are not only effective but also safe and well-tolerated by patients. By leveraging this knowledge, researchers can design more sophisticated analogs of 2-cyanopyridine-3-sulfonamide that address unmet medical needs.

The future prospects for 2-cyanopyridine-3-sulfonamide are bright, driven by ongoing research efforts aimed at uncovering its full potential. Collaborative projects between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic properties. Additionally, innovations in synthetic chemistry and drug delivery systems may further expand its applications across various fields.